Cas no 1358579-56-2 (4-(2-bromophenyl)-1-phenylbutane-1,3-dione)

• Product Name: 4-(2-bromophenyl)-1-phenylbutane-1,3-dione
• CAS No: 1358579-56-2
• MF: C₁₆H₁₃BrO₂
• MW: 317.177223920822
• CID: 2101819
• Update Time: 2023-11-19

4-(2-bromophenyl)-1-phenylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromophenyl)-1-phenylbutane-1,3-dione
• 1-Phenyl-4-(o-bromophenyl)butane-1,3-dione
• CID 91971205
• 1,3-Butanedione, 4-(2-bromophenyl)-1-phenyl-

• Inchi： 1S/C16H13BrO2/c17-15-9-5-4-8-13(15)10-14(18)11-16(19)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： JRSQTBBUFKOGRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 421.3±25.0 °C(Predicted)
• pka: 8.44±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones